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Compound Name: (methoxycarbonyl)phenyl)boronic
acid

Cat. No.: B1588785
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An in-depth guide for researchers, scientists, and drug development professionals on the
applications of (2-Methoxy-5-(methoxycarbonyl)phenyl)boronic acid in materials science.

Application Notes & Protocols: (2-Methoxy-5-
(methoxycarbonyl)phenyl)boronic acid
Compound Profile and Strategic Importance

(2-Methoxy-5-(methoxycarbonyl)phenyl)boronic acid is a multifunctional aromatic building
block with significant potential in advanced materials science. Its strategic arrangement of a
boronic acid, a methoxy ether, and a methoxycarbonyl ester on a phenyl ring offers synthetic
handles for a diverse range of applications. The boronic acid group is a cornerstone for
palladium-catalyzed cross-coupling reactions, while the ester and ether groups can be used to
tune solubility, electronic properties, and post-synthetic modification pathways.

Table 1: Physicochemical Properties of (2-Methoxy-5-(methoxycarbonyl)phenyl)boronic
acid
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Property Value Reference
CAS Number 221006-63-9 [1]
Molecular Formula CoH11BOs [2]
Molecular Weight 209.99 g/mol [2]
Appearance Solid

) Boronic Acid, Methoxycarbonyl
Key Functional Groups N/A
(Ester), Methoxy (Ether)

The presence of these three distinct functional groups makes this molecule a versatile
precursor for constructing complex architectures tailored for organic electronics, chemical
sensing, and porous materials.

Core Application: The Suzuki-Miyaura Coupling
Reaction

The primary utility of virtually all substituted phenylboronic acids lies in their participation in the
Suzuki-Miyaura cross-coupling reaction.[3] This reaction is one of the most powerful methods
for forming carbon-carbon bonds, particularly for creating biaryl compounds that form the
backbone of many functional materials.[4] The (2-Methoxy-5-
(methoxycarbonyl)phenyl)boronic acid reagent allows for the precise installation of a
substituted phenyl ring into a larger molecular framework.

The reaction is tolerant of a wide variety of functional groups and generally proceeds under
mild conditions with high yields.[4][5]

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura coupling is a well-established process involving a
palladium catalyst. Understanding this cycle is crucial for optimizing reaction conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1588785#applications-of-2-
methoxy-5-methoxycarbonyl-phenyl-boronic-acid-in-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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